N-(3-acetylphenyl)-4-methylsulfonylbenzamide
Description
“N-(3-acetylphenyl)-4-methylsulfonylbenzamide” is a chemical compound with the linear formula C15H15NO3S . It has a molecular weight of 289.356 .
Molecular Structure Analysis
The molecular structure of “N-(3-acetylphenyl)-4-methylsulfonylbenzamide” is defined by its linear formula C15H15NO3S . The compound has a planar structure, and the N=C=O linkage is nearly linear .
Chemical Reactions Analysis
While specific chemical reactions involving “N-(3-acetylphenyl)-4-methylsulfonylbenzamide” are not available, isocyanates, which are structurally similar, are known to be reactive towards a variety of nucleophiles including alcohols, amines, and even water .
Scientific Research Applications
Antimicrobial Activities
Sulfonamides, such as N-(3-acetylphenyl)-4-methanesulfonylbenzamide, have been synthesized and evaluated for their antibacterial activities against Escherichia coli ATCC 25922, Pseudomonas aeruginosa ATCC 27853, and Staphylococcus aureus ATCC 29213 . The minimum inhibitory concentration (MIC) was determined using the broth microdilution method. All prepared compounds exhibited significant antibacterial activity against S. aureus, E. coli, and P. aeruginosa .
Molecular Docking Studies
Molecular docking studies have been conducted with sulfonamide compounds, including N-(3-acetylphenyl)-4-methanesulfonylbenzamide . These studies help in understanding the antibacterial properties of these drugs .
Antifungal and Herbicidal Properties
Sulfonamides are commonly used in agriculture due to their antifungal and herbicidal properties . This suggests that N-(3-acetylphenyl)-4-methanesulfonylbenzamide could potentially be used in these applications.
Antimalarial Agents
Sulfonamides have been widely studied as antimalarial agents . Therefore, N-(3-acetylphenyl)-4-methanesulfonylbenzamide could potentially be used in the treatment of malaria.
Anticancer Agents
Sulfonamides have also been studied for their potential as anticancer agents . This suggests that N-(3-acetylphenyl)-4-methanesulfonylbenzamide could potentially be used in cancer treatment.
Anti-inflammatory Agents
Sulfonamides have been identified as potential anti-inflammatory agents . This suggests that N-(3-acetylphenyl)-4-methanesulfonylbenzamide could potentially be used in the treatment of inflammatory conditions.
properties
IUPAC Name |
N-(3-acetylphenyl)-4-methylsulfonylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO4S/c1-11(18)13-4-3-5-14(10-13)17-16(19)12-6-8-15(9-7-12)22(2,20)21/h3-10H,1-2H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXRNYTSOFNMFKQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-acetylphenyl)-4-methylsulfonylbenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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